Cas no 1352318-65-0 (tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate)

• Product Name: tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate
• CAS No: 1352318-65-0
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• MDL: MFCD20529532
• CID: 1237703
• PubChem ID: 56777501
• Update Time: 2025-07-02

tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[4-(3-cyanopyridin-2-yl)phenyl]carbamate
• 1-(Boc-amino)-4-(3-cyanopyridin-2-yl)benzene
• tert-Butyl(4-(3-cyanopyridin-2-yl)phenyl)carbamate
• CS-0212318
• tert-Butyl [4-(3-cyanopyridin-2-yl)phenyl]carbamate
• DTXSID10718588
• tert-Butyl (4-(3-cyanopyridin-2-yl)phenyl)carbamate
• 1352318-65-0
• MFCD20529532
• BS-26687
• tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate

• MDL： MFCD20529532
• Inchi： 1S/C17H17N3O2/c1-17(2,3)22-16(21)20-14-8-6-12(7-9-14)15-13(11-18)5-4-10-19-15/h4-10H,1-3H3,(H,20,21)
• InChI Key： QGJABBNRUXAGQR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2C(C#N)=CC=CN=2)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75Ų

Additional information on tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate

Comprehensive Overview of tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate (CAS No. 1352318-65-0)

tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate (CAS No. 1352318-65-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its tert-butyl carbamate and 3-cyanopyridine moieties, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and applications in medicinal chemistry, making it a topic of high relevance in contemporary scientific discussions.

The molecular structure of tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate features a phenylcarbamate group linked to a 3-cyanopyridine ring, which contributes to its unique reactivity and stability. This structural motif is often explored in the development of kinase inhibitors and other bioactive molecules, aligning with current trends in targeted therapy and precision medicine. The compound’s CAS No. 1352318-65-0 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains.

In recent years, the demand for high-purity intermediates like tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its role as a building block in the synthesis of complex molecules underscores its importance in organic synthesis and process optimization. Additionally, the compound’s solubility and thermal stability are frequently studied to enhance its utility in industrial applications.

From an SEO perspective, keywords such as “tert-Butyl carbamate derivatives”, “3-cyanopyridine synthesis”, and “CAS 1352318-65-0 suppliers” are commonly searched by chemists and procurement specialists. Addressing these queries, this article highlights the compound’s scalable production and quality control measures, which are pivotal for ensuring consistency in research and manufacturing. Furthermore, the integration of green chemistry principles in its synthesis resonates with the growing emphasis on sustainable chemical practices.

The versatility of tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate extends to its potential use in catalysis and polymer chemistry, where its functional groups enable tailored modifications. Recent publications have explored its structure-activity relationships (SAR) in drug design, particularly in modulating enzyme inhibition and receptor binding. Such studies align with the broader interest in small-molecule therapeutics and biomolecular interactions.

In conclusion, tert-Butyl N-4-(3-cyanopyridin-2-yl)phenylcarbamate (CAS No. 1352318-65-0) represents a critical intermediate in modern chemical research. Its multifaceted applications, coupled with its synthetic accessibility and functional diversity, make it a valuable asset for scientists exploring innovative drug candidates and advanced materials. By addressing both technical and commercial aspects, this overview aims to serve as a authoritative resource for stakeholders across the chemical and pharmaceutical industries.